Cas no 1170851-80-5 (1-(benzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(benzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1170851-80-5
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 6566305
• PubChem ID: 44062202
• Update Time: 2025-07-02

1-(benzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• 2-isopropyl-5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazole
• AKOS024514959
• 2-[1-(benzenesulfonyl)piperidin-4-yl]-5-propan-2-yl-1,3,4-oxadiazole
• SR-01000923624-1
• 1170851-80-5
• 1-(benzenesulfonyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• F5597-0002
• SR-01000923624

• Inchi： 1S/C16H21N3O3S/c1-12(2)15-17-18-16(22-15)13-8-10-19(11-9-13)23(20,21)14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3
• InChI Key： AKBLWMRHSSJVQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCC(C2=NN=C(C(C)C)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(benzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Comprehensive Overview of 1-(Benzenesulfonyl)-4-[5-(Propan-2-yl)-1,3,4-Oxadiazol-2-yl]Piperidine (CAS No. 1170851-80-5)

The compound 1-(benzenesulfonyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine (CAS No. 1170851-80-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core linked to a 1,3,4-oxadiazole ring and a benzenesulfonyl group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive compounds, given its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for sulfonamide derivatives and oxadiazole-containing compounds has surged due to their broad-spectrum biological activities. The 1,3,4-oxadiazole moiety, in particular, is known for its antimicrobial, anti-inflammatory, and anticancer properties, making it a hotspot in medicinal chemistry. The inclusion of a propan-2-yl (isopropyl) group further enhances the lipophilicity of the molecule, potentially improving its pharmacokinetic profile. This aligns with current trends in drug development, where researchers prioritize compounds with optimized bioavailability and target specificity.

From a synthetic chemistry perspective, CAS No. 1170851-80-5 exemplifies the convergence of multicomponent reactions and catalytic methodologies. Its preparation often involves the condensation of benzenesulfonyl chloride with piperidine derivatives, followed by cyclization to form the oxadiazole ring. Such processes are frequently optimized using green chemistry principles, reflecting the industry's shift toward sustainable synthesis. This compound's stability under physiological conditions also makes it a candidate for prodrug design, a topic frequently searched in academic and industrial databases.

The applications of 1-(benzenesulfonyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine extend beyond therapeutics. In material science, its rigid heterocyclic framework contributes to the development of high-performance polymers and liquid crystals. The benzenesulfonyl group, in particular, can act as an electron-withdrawing moiety, influencing the electronic properties of derived materials. This has sparked interest in fields like organic electronics and catalysis, where tailored molecular structures are critical for performance.

As the scientific community continues to explore structure-activity relationships (SAR), this compound serves as a valuable reference point. Its CAS No. 1170851-80-5 is often cited in patents and publications related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These areas are highly relevant to current drug discovery efforts, especially in oncology and neurology. Additionally, the rise of AI-driven molecular design has increased the demand for well-characterized building blocks like this one, as they provide reliable data for machine learning models.

In summary, 1-(benzenesulfonyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine represents a compelling case study in modern chemical research. Its multifaceted applications, combined with its synthetic accessibility, position it as a key player in the development of next-generation therapeutics and functional materials. For researchers and industry professionals, understanding its properties and potential is essential for staying at the forefront of innovation.